N-(3,5-dichlorophenyl)-N'-[(dimethylamino)methylene]thiourea

• IUPAC Name: (3E)-1-(3,5-dichlorophenyl)-3-(dimethylaminomethylidene)thiourea
• InChI: InChI=1S/C10H11Cl2N3S/c1-15(2)6-13-10(16)14-9-4-7(11)3-8(12)5-9/h3-6H,1-2H3,(H,14,16)/b13-6+
• InChI Key: JXKJORGRWDBNPP-AWNIVKPZSA-N
• Canonical SMILES: CN(C)C=NC(=S)NC1=CC(=CC(=C1)Cl)Cl
• Isomeric SMILES: CN(C)/C=N/C(=S)NC1=CC(=CC(=C1)Cl)Cl
• Molecular Formula: C10H11Cl2N3S
• Molecular Weight: 276.18 g/mol
• CAS No.: 477852-00-9

Description

N-(3,5-dichlorophenyl)-N'-[(dimethylamino)methylene]thiourea is a useful research compound. Its molecular formula is C10H11Cl2N3S and its molecular weight is 276.18. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A series of N-(3,4-dichlorophenyl)-N'-[(dimethylamino)methylene]thiourea derivatives have been synthesized and characterized, demonstrating significant stretching vibrations in their infrared spectra and specific NMR chemical shifts (Yusof, Jusoh, Khairul, & Yamin, 2010).

Crystal Structure Analysis

• The crystal structure of similar thiourea compounds, such as 1-(4-chlorophenyl)-3-(4-methylbenzoyl)thiourea, has been determined using single crystal X-ray diffraction, revealing significant molecular interactions and configurations (Saeed & Parvez, 2005).

Electronic Interaction and Charge Transfer Properties

• Research on 3,4-di-N-substituted 2,5-diferrocenyl thiophenes, which include similar structural elements, explores the electronic interaction and charge transfer properties of these organometallic compounds (Speck, Korb, Schade, Spange, & Lang, 2015).

Herbicide Degradation and Environmental Remediation

• Studies on the degradation of the phenylurea herbicide diuron, which shares structural similarities, by various bacterial strains demonstrate the potential for environmental remediation and pollutant degradation (Sørensen, Albers, & Aamand, 2008).

Catalysis in Organic Reactions

• Bifunctional catalysts bearing a thiourea moiety, similar in structure, have been synthesized and shown to be highly efficient for asymmetric Michael reactions, indicating their potential in facilitating organic synthesis processes (Okino, Hoashi, Furukawa, Xu, & Takemoto, 2005).

Antiproliferative Activity in Cancer Research

• Novel thiophene derivatives, including ethyl-2-[(2-(dimethylamino)ethoxy)mercapto)methyleneamino)]-4,5-dimethyl-thiophene-3-carboxylate, have been tested for their antiproliferative activity against cancer cell lines, offering insights into potential therapeutic applications (Ghorab, Al‐Dhfyan, Al-Dosari, El-Gazzar, & Alsaid, 2013).